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Compound Name: Cefaclor

Cat. No.: B601260

In Vivo Efficacy Showdown: Cefaclor vs.
Amoxicillin/clavulanate

A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of beta-lactam antibiotics, Cefaclor and Amoxicillin/clavulanate remain
mainstays in the treatment of a variety of bacterial infections. While both are valued for their
efficacy, a detailed, data-driven comparison of their in vivo performance is crucial for informed
decisions in research and clinical development. This guide provides an objective comparison,
supported by experimental data, to elucidate the nuances of their in vivo efficacy.

Quantitative Efficacy Comparison

The following tables summarize the clinical and bacteriological efficacy of Cefaclor and
Amoxicillin/clavulanate in various in vivo human studies.

Table 1: Clinical Efficacy in Acute Otitis Media in Children
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Clinical Success

Treatment Group Number of Patients (Cure + Reference
Improvement)
Cefaclor 167 98% [1]
Amoxicillin/clavulanat
185 85% [1]
e
Table 2: Bacteriological Eradication in Acute Otitis Media in Children
. Bacteriological
Treatment Group Number of Patients o Reference
Eradication Rate
Cefaclor Not Specified 95% [1]
Amoxicillin/clavulanat »
Not Specified 78% [1]
e
Table 3: Efficacy in Pediatric Pharyngotonsillitis
Efficacy at Recurrence
Treatment Relapse Rate
Post-Therapy Rate on Reference
Group o on Follow-up
Visit Follow-up
Cefaclor ~98% 15.56% 6.66% [2]
Amoxicillin/clavul
~98% 21.28% 10.64% [2]
anate
Table 4: Efficacy in Soft Tissue Infections in Children
Treatment Group Number of Patients  Clinical Cure Rate Reference
Cefaclor 45 100% [3]
Amoxicillin/clavulanat
97% [3]

e
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Mechanism of Action: Inhibition of Bacterial Cell
Wall Synthesis

Both Cefaclor, a second-generation cephalosporin, and Amoxicillin, a penicillin-type antibiotic,
exert their bactericidal effects by inhibiting the synthesis of the bacterial cell wall. This process
Is critical for bacterial survival, as the cell wall provides structural integrity and protection from
osmotic stress. The key targets for these antibiotics are penicillin-binding proteins (PBPS),
which are enzymes essential for the final steps of peptidoglycan synthesis.

Amoxicillin/clavulanate is a combination product. Clavulanic acid is a beta-lactamase inhibitor,
which has little to no antibacterial activity on its own. Its primary role is to inactivate beta-
lactamase enzymes produced by some bacteria, which would otherwise degrade amoxicillin,
rendering it ineffective.
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Mechanism of Action of Cefaclor and Amoxicillin/clavulanate
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Experimental Workflow: Murine Thigh Infection Model
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b601260?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/cefaclor.html
https://go.drugbank.com/drugs/DB00833
https://pmc.ncbi.nlm.nih.gov/articles/PMC5039524/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5039524/
https://www.benchchem.com/product/b601260#in-vivo-efficacy-comparison-of-cefaclor-and-amoxicillin-clavulanate
https://www.benchchem.com/product/b601260#in-vivo-efficacy-comparison-of-cefaclor-and-amoxicillin-clavulanate
https://www.benchchem.com/product/b601260#in-vivo-efficacy-comparison-of-cefaclor-and-amoxicillin-clavulanate
https://www.benchchem.com/product/b601260#in-vivo-efficacy-comparison-of-cefaclor-and-amoxicillin-clavulanate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b601260?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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